Cas no 852439-43-1 (4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)benzamide)

• Product Name: 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)benzamide
• CAS No: 852439-43-1
• MF: C₁₉H₁₈BrNO₅S
• MW: 452.318923473358
• CID: 6407745
• PubChem ID: 43954798
• Update Time: 2025-05-30

4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)benzamide
• AKOS022048283
• 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide
• 852439-43-1
• AKOS001510369
• 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide
• 4-BROMO-N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)BENZAMIDE
• F0678-1084
• Benzamide, 4-bromo-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(2,4-dimethoxyphenyl)-

• Inchi： 1S/C19H18BrNO5S/c1-25-16-7-8-17(18(11-16)26-2)21(15-9-10-27(23,24)12-15)19(22)13-3-5-14(20)6-4-13/h3-11,15H,12H2,1-2H3
• InChI Key： LEABZBCXQACQGG-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1OC)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 451.00891g/mol
• Monoisotopic Mass: 451.00891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 667.9±55.0 °C(Predicted)
• pka: -2.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)benzamide

4-Bromo-N-(2,4-Dimethoxyphenyl)-N-(1,1-Dioxo-2,3-Dihydro-1λ6-Thiophen-3-Yl)Benzamide (CAS No. 852439-43-1)

4-Bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)benzamide, commonly referred to by its CAS number 852439-43-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the para position of the benzamide moiety and two substituents on the nitrogen atom: a 2,4-dimethoxyphenyl group and a 1,1-dioxo-2,3-dihydrothiophene moiety. The combination of these functional groups makes this compound a promising candidate for exploring novel chemical reactions and biological activities.

The synthesis of 852439-43-1 involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the sensitive functional groups present in the molecule.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its role in various biological pathways. For instance, the bromine atom can serve as an electrophilic site for nucleophilic aromatic substitution reactions, while the dimethoxyphenyl group provides steric and electronic effects that can modulate bioavailability and receptor binding affinity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry due to their unique electronic properties and ability to form stable complexes with metal ions. The thiophene moiety in 852439-43-1 has been shown to exhibit antioxidant activity in vitro, suggesting its potential application in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The combination of aromatic rings and sulfur-containing groups makes it an attractive candidate for use in organic electronics. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient energy transfer and emission characteristics.

The structural complexity of 852439-43-1 presents both challenges and opportunities for analytical chemists. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its structure and purity. Recent developments in computational chemistry have also enabled detailed molecular modeling studies, providing insights into its conformational flexibility and interaction patterns with biological targets.

In conclusion, 852439-43-1, or 4-bromo-N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophenyl)benzamide, represents a versatile platform for exploring diverse chemical transformations and biological interactions. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in the advancement of modern chemistry and pharmacology.